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Introduction
Polyquaternium-10 is a cationic polymer derived from hydroxyethyl cellulose, widely utilized in

the cosmetic and personal care industry for its excellent conditioning, anti-static, and film-

forming properties.[1][2][3] It is a key ingredient in hair care products, where it helps to improve

hair texture, increase suppleness and sheen, and repair damaged hair by binding to negatively

charged sites on the hair shaft.[1][2] The molecular weight and molecular weight distribution of

Polyquaternium-10 are critical parameters that directly influence its performance

characteristics. Size Exclusion Chromatography (SEC), also known as Gel Permeation

Chromatography (GPC), is a powerful technique for determining these parameters by

separating molecules based on their size in solution.[4][5]

This document provides a detailed application note and protocol for the analysis of

Polyquaternium-10 using Size Exclusion Chromatography.

Principle of Size Exclusion Chromatography
Size Exclusion Chromatography separates molecules based on their hydrodynamic volume.

The stationary phase consists of porous particles. Larger molecules are excluded from the

pores and therefore travel a shorter path, eluting from the column first. Smaller molecules can

permeate the pores to varying extents, resulting in a longer path and later elution. By
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calibrating the column with standards of known molecular weight, the molecular weight

distribution of a polymer sample can be determined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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